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Compound of Interest

Compound Name: 2,5-Dichloro-4-methylpyridine

Cat. No.: B1322306

An In-depth Examination of a Key Synthetic Building Block
For Researchers, Scientists, and Drug Development Professionals

Despite extensive searches of crystallographic databases and the broader scientific literature,
a definitive, publicly available crystal structure for 2,5-Dichloro-4-methylpyridine, determined
through single-crystal X-ray diffraction, has not been identified. This technical guide, therefore,
serves to consolidate the currently available information regarding its synthesis and
physicochemical properties, while highlighting the absence of precise crystallographic data.

Physicochemical Properties

A summary of the known physical and chemical properties of 2,5-Dichloro-4-methylpyridine
is presented in Table 1. This data is crucial for its application in synthetic chemistry and drug
design, providing insights into its reactivity, solubility, and stability.
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Property Value

Molecular Formula CeHsCI2N

Molecular Weight 162.02 g/mol

Appearance Hoar or primrose yellow solid
Boiling Point 219.3 °C at 760 mmHg
Density 1.3+0.1 g/lcm3

LogP 2.8

Hydrogen Bond Acceptors 1

Table 1: Physicochemical Properties of 2,5-Dichloro-4-methylpyridine.[1]

Synthesis and Crystallization

The synthesis of 2,5-Dichloro-4-methylpyridine is a critical aspect of its utility. While a
specific protocol for its crystallization for X-ray diffraction is not available due to the lack of a
published crystal structure, general methods for the synthesis of similar chlorinated pyridine
derivatives can be adapted. A potential synthetic and crystallization workflow is outlined below.

Experimental Workflow: Synthesis and Crystallization
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General Workflow for Synthesis and Potential Crystallization of 2,5-Dichloro-4-methylpyridine

Synthesis

Starting Material
(e.g., 4-methylpyridine derivative)

Chlorination Reaction

,

Aqueous Workup and Extraction

;

Purification
(e.g., Column Chromatography)

Isolated 2,5-Dichloro-4-methylpyridine

Crystallization V(Hypothetical)

Dissolution in Suitable Solvent

;

Slow Evaporation / Cooling

Formation of Single Crystals

Structura) Analysis

Single-Crystal X-ray Diffraction

Crystal Structure Determination
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Caption: A generalized workflow for the synthesis and potential crystallization of 2,5-Dichloro-
4-methylpyridine.

The Unresolved Crystal Structure

The absence of a published crystal structure for 2,5-Dichloro-4-methylpyridine in the
Cambridge Crystallographic Data Centre (CCDC) and other public repositories indicates that
this specific compound may not have been subjected to single-crystal X-ray diffraction analysis,
or the results have not been made publicly available. The determination of its crystal structure
would provide invaluable information for:

o Drug Development: Understanding the precise three-dimensional arrangement of the
molecule would aid in the rational design of new pharmaceutical compounds by enabling
more accurate molecular modeling and docking studies.

o Materials Science: The crystal packing and intermolecular interactions would provide insights
into its solid-state properties, which is crucial for the development of new materials.

o Theoretical Chemistry: Experimental bond lengths and angles would serve as a benchmark
for computational chemistry methods, allowing for the refinement of theoretical models.

In conclusion, while 2,5-Dichloro-4-methylpyridine is a compound of interest in various
chemical fields, a complete understanding of its structural properties at the atomic level
remains an open area for investigation. The future determination and publication of its crystal
structure would be a valuable contribution to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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